4-Bromo-2-(2-oxocyclopentyloxy)anisole
Cat. No. B8694034
M. Wt: 285.13 g/mol
InChI Key: BIUHJCSPFGAWEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([O:9][CH3:10])[c:6]([OH:8])[cH:7]1.[C:18](=[O:19])([O-:20])[O-:21].[Cl:11][CH:12]1[C:13](=[O:17])[CH2:14][CH2:15][CH2:16]1.[K+:22].[K+:23].[O:24]=[CH:25][N:26]([CH3:27])[CH3:28].[OH2:29]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([O:9][CH3:10])[c:6]([O:8][CH:12]2[C:13](=[O:17])[CH2:14][CH2:15][CH2:16]2)[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(Br)cc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCCC1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(Br)cc1OC1CCCC1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
